Cas no 1753-24-8 (4-Ethoxy-2,1,3-benzothiadiazole)

• Product Name: 4-Ethoxy-2,1,3-benzothiadiazole
• CAS No: 1753-24-8
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 2782515
• PubChem ID: 13951777
• Update Time: 2025-04-21

4-Ethoxy-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-ethoxybenzo-2,1,3-thiadiazole
• DTXSID60553148
• 1753-24-8
• 4-Ethoxy-2,1,3-benzothiadiazole
• 4-Ethoxybenzo[c][1,2,5]thiadiazole
• DTXCID10503931

• Inchi： 1S/C8H8N2OS/c1-2-11-7-5-3-4-6-8(7)10-12-9-6/h3-5H,2H2,1H3
• InChI Key： ZARLTGOQDUZQNK-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC=C(C2=N1)OCC

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles